![molecular formula C16H14BrN3O B6155662 2-{[2-(4-bromophenyl)quinazolin-4-yl]amino}ethan-1-ol CAS No. 368842-55-1](/img/no-structure.png)
2-{[2-(4-bromophenyl)quinazolin-4-yl]amino}ethan-1-ol
Overview
Description
2-(4-Bromophenyl)quinazolin-4-yl]amino}ethan-1-ol, also known as 4-Bromo-2-((2-((4-bromophenyl)amino)ethyl)quinazolin-4-yl)ethan-1-ol, is a synthetic organic compound with a wide range of applications in the fields of chemical synthesis, medicinal chemistry, and analytical chemistry. It is a versatile building block for the synthesis of a variety of compounds, including small molecules, peptides, and polymers. Its unique structure and reactivity make it an attractive target for medicinal chemists and drug developers.
Mechanism of Action
The mechanism of action of 2-(4-Bromophenyl)quinazolin-4-yl]amino}ethan-1-ol is not fully understood. However, it is known to interact with a variety of biological targets, including enzymes, receptors, and other proteins. It has been shown to inhibit the activity of certain enzymes, such as protein kinases, proteases, and other enzymes involved in signal transduction pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(4-Bromophenyl)quinazolin-4-yl]amino}ethan-1-ol are not well-understood. However, it has been shown to interact with a variety of biological targets, including enzymes, receptors, and other proteins. It has been reported to inhibit the activity of certain enzymes, such as protein kinases, proteases, and other enzymes involved in signal transduction pathways.
Advantages and Limitations for Lab Experiments
2-(4-Bromophenyl)quinazolin-4-yl]amino}ethan-1-ol has several advantages for use in laboratory experiments. It is relatively inexpensive and can be easily synthesized from commercially available starting materials. It is also highly reactive, making it an attractive target for medicinal chemists and drug developers. However, it is also toxic and should be handled with caution.
Future Directions
The potential applications of 2-(4-Bromophenyl)quinazolin-4-yl]amino}ethan-1-ol are vast and varied. It could be used to synthesize a variety of biologically active compounds, including inhibitors of protein kinases, proteases, and other enzymes. It could also be used to synthesize fluorescent dyes, imaging agents, and other compounds for use in analytical chemistry. Additionally, further research could be conducted to investigate the biochemical and physiological effects of this compound. Finally, it could be used to develop new and improved synthetic methods for the synthesis of a variety of compounds.
Synthesis Methods
The most commonly used method for the synthesis of 2-(4-Bromophenyl)quinazolin-4-yl]amino}ethan-1-ol is the Heck reaction. This reaction involves the coupling of an aryl halide with an activated olefin in the presence of a palladium catalyst. The reaction is typically performed in an inert atmosphere, such as nitrogen or argon, and is usually carried out at temperatures between 80 and 120°C. Other methods of synthesis, such as Suzuki-Miyaura coupling and Sonogashira coupling, have also been reported.
Scientific Research Applications
2-(4-Bromophenyl)quinazolin-4-yl]amino}ethan-1-ol has been used extensively in the fields of medicinal and organic chemistry. It has been used as a starting material for the synthesis of a variety of biologically active compounds, including inhibitors of protein kinases, proteases, and other enzymes. It has also been used to synthesize fluorescent dyes, imaging agents, and other compounds for use in analytical chemistry.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-{[2-(4-bromophenyl)quinazolin-4-yl]amino}ethan-1-ol' involves the reaction of 4-bromoaniline with 2-chloroacetyl chloride to form 2-(4-bromophenyl)-N-(2-chloroacetyl)aniline. This intermediate is then reacted with 2-aminobenzophenone to form 2-{[2-(4-bromophenyl)quinazolin-4-yl]amino}acetophenone. Finally, this compound is reduced with sodium borohydride to yield the desired product, 2-{[2-(4-bromophenyl)quinazolin-4-yl]amino}ethan-1-ol.", "Starting Materials": [ "4-bromoaniline", "2-chloroacetyl chloride", "2-aminobenzophenone", "sodium borohydride" ], "Reaction": [ "Step 1: 4-bromoaniline is reacted with 2-chloroacetyl chloride in the presence of a base such as triethylamine to form 2-(4-bromophenyl)-N-(2-chloroacetyl)aniline.", "Step 2: 2-(4-bromophenyl)-N-(2-chloroacetyl)aniline is then reacted with 2-aminobenzophenone in the presence of a base such as potassium carbonate to form 2-{[2-(4-bromophenyl)quinazolin-4-yl]amino}acetophenone.", "Step 3: Finally, 2-{[2-(4-bromophenyl)quinazolin-4-yl]amino}acetophenone is reduced with sodium borohydride in the presence of a solvent such as ethanol to yield the desired product, 2-{[2-(4-bromophenyl)quinazolin-4-yl]amino}ethan-1-ol." ] } | |
CAS RN |
368842-55-1 |
Molecular Formula |
C16H14BrN3O |
Molecular Weight |
344.2 |
Purity |
95 |
Origin of Product |
United States |
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